Cas no 1160936-52-6 (1-(5-Bromo-3-fluoropyridin-2-yl)ethanone)

• Product Name: 1-(5-Bromo-3-fluoropyridin-2-yl)ethanone
• CAS No: 1160936-52-6
• MF: C₇H₅BrFNO
• MW: 218.023104429245
• MDL: MFCD13689180
• CID: 1072232
• PubChem ID: 49761582
• Update Time: 2025-04-20

1-(5-Bromo-3-fluoropyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-3-fluoropyridin-2-yl)ethanone
• 1-(5-bromo-3-fluoropyridine-2-yl)ethanone
• Z1269182514
• 1-(5-Bromo-3-fluoro-2-pyridyl)ethanone
• SY147940
• DA-18749
• AS-42194
• Ethanone, 1-(5-bromo-3-fluoro-2-pyridinyl)-
• AKOS015834434
• 1160936-52-6
• EN300-125267
• 1-(5-Bromo-3-fluoropyridin-2-yl)ethanone, AldrichCPR
• CS-0144055
• SCHEMBL10081962
• DTXSID70678396
• 1-(5-Bromo-3-fluoropyridin-2-yl)ethan-1-one
• CHEMBL4590129
• MFCD13689180

• MDL： MFCD13689180
• Inchi： 1S/C7H5BrFNO/c1-4(11)7-6(9)2-5(8)3-10-7/h2-3H,1H3
• InChI Key： UJKOXVSYARTOMX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=O)C(=C1)F

Computed Properties

• Exact Mass: 216.95400
• Monoisotopic Mass: 216.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 2.18580

1-(5-Bromo-3-fluoropyridin-2-yl)ethanone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines